Cas no 52949-83-4 (Ajugol)

Ajugol structure
Ajugol structure
Product Name:Ajugol
CAS No:52949-83-4
MF:C15H24O9
MW:348.3457
CID:822312
PubChem ID:6325127
Update Time:2024-11-02

Ajugol Chemical and Physical Properties

Names and Identifiers

    • Ajugol
    • Leonuride
    • myoporoside
    • beta-D-Glucopyranoside (1S,4aR,5R,7S,7aS)-1,4a,5,6,7,7a-hexahydro-5,7-dihydroxy-7-methylcyclopenta[c]pyran-1-yl
    • (2R)-2-[[(4As,7S,7aS)-5,7-dihydroxy-7-methyl-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-1-yl]oxy]-6-
    • Ajugol; Leonuride
    • (2S,3R,4S,5S,6R)-2-[[(1S,4aR,5R,7S,7aS)-5,7-dihydroxy-7-methyl-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-1-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
    • s9119
    • UNII-3W9VFT5UKU
    • CID 6452750
    • (2S,3S,4R,5R,6S)-6-[[(4aS,7S,7aR)-7-hydroxy-7-methyl-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-1-yl]oxy]-2-(hydroxymethyl)oxane-2,3,4,5-tetrol
    • beta-D-Glucopyranoside, 1,4a,5,6,7,7a-hexahydro-5,7-dihydroxy-7-methylcyclopenta(c)pyran-1-yl, (1S-(1alpha,4aalpha,5alpha,7alpha,7aalpha))-
    • MS-25360
    • .BETA.-D-GLUCOPYRANOSIDE, (1S,4AR,5R,7S,7AS)-1,4A,5,6,7,7A-HEXAHYDRO-5,7-DIHYDROXY-7-METHYLCYCLOPENTA(C)PYRAN-1-YL
    • HY-N0914
    • CS-4174
    • SCHEMBL4604126
    • MFCD28902296
    • 52949-83-4
    • CCG-268007
    • .BETA.-D-GLUCOPYRANOSIDE, 1,4A,5,6,7,7A-HEXAHYDRO-5,7-DIHYDROXY-7-METHYLCYCLOPENTA(C)PYRAN-1-YL, (1S-(1.ALPHA.,4A.ALPHA.,5.ALPHA.,7.ALPHA.,7A.ALPHA.))-
    • (2S,3S,4R,5R,6S)-6-(((1R,4AS,7S,7AR)-7-HYDROXY-7-METHYL-1,4A,5,6,7,7A-HEXAHYDROCYCLOPENTA(C)PYRAN-1-YL)OXY)-2-(HYDROXYMETHYL)TETRAHYDRO-2H-PYRAN-2,3,4,5-TETRAOL
    • AKOS030526836
    • CHEMBL3810218
    • AC-35048
    • (1S,4AR,5R,7S,7AS)-1,4A,5,6,7,7A-HEXAHYDRO-5,7-DIHYDROXY-7-METHYLCYCLOPENTA(C)PYRAN-1-YL .BETA.-D-GLUCOPYRANOSIDE
    • EX-A8002S
    • 1ST171005
    • BETA-D-GLUCOPYRANOSIDE, (1S,4AR,5R,7S,7AS)-1,4A,5,6,7,7A-HEXAHYDRO-5,7-DIHYDROXY-7-METHYLCYCLOPENTA(C)PYRAN-1-YL
    • 3W9VFT5UKU
    • CHEBI:228848
    • AjugolAjugol; Leonuride; (2S,3R,4S,5S,6R)-2-[[(1S,4aR,5R,7S,7aS)-5,7-dihydroxy-7-methyl-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-1-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
    • (2S,3R,4S,5S,6R)-2-{[(1S,4AR,5R,7S,7AS)-5,7-DIHYDROXY-7-METHYL-1H,4AH,5H,6H,7AH-CYCLOPENTA[C]PYRAN-1-YL]OXY}-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL
    • DA-60863
    • (1S,4AR,5R,7S,7AS)-1,4A,5,6,7,7A-HEXAHYDRO-5,7-DIHYDROXY-7-METHYLCYCLOPENTA(C)PYRAN-1-YL BETA-D-GLUCOPYRANOSIDE
    • Inchi: 1S/C15H24O9/c1-15(21)4-7(17)6-2-3-22-13(9(6)15)24-14-12(20)11(19)10(18)8(5-16)23-14/h2-3,6-14,16-21H,4-5H2,1H3/t6-,7+,8+,9+,10+,11-,12+,13-,14-,15-/m0/s1
    • InChI Key: VELYAQRXBJLJAK-XKKWFBPMSA-N
    • SMILES: O([C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])[C@@]1([H])[C@@]2([H])[C@@]([H])(C([H])=C([H])O1)[C@@]([H])(C([H])([H])[C@]2(C([H])([H])[H])O[H])O[H]

Computed Properties

  • Exact Mass: 348.14200
  • Monoisotopic Mass: 348.14203234 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 486
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 348.34
  • XLogP3: -2.2
  • Topological Polar Surface Area: 149

Experimental Properties

  • Color/Form: Powder
  • Density: 1.57
  • Melting Point: No data available
  • Boiling Point: 617.9±55.0 °C at 760 mmHg
  • Flash Point: 327.5±31.5 °C
  • Solubility: 生物体外In Vitro:DMSO溶解度≥ 3.7 mg/mL(10.62 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
  • PSA: 149.07000
  • LogP: -2.22990

Ajugol Pricemore >>

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